4-Methoxybenzaldehyde

• CAS No.: 123-11-5
• Product Name: 4-Methoxybenzaldehyde
• Molecular Formula: C8H8O2
• Molecular Weight: 136.15 g/mol
• IUPAC Name: 4-methoxybenzaldehyde
• Standard InChI: InChI=1S/C8H8O2/c1-10-8-4-2-7(6-9)3-5-8/h2-6H,1H3
• Standard InChIKey: ZRSNZINYAWTAHE-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C=O
• Canonical SMILES: COC1=CC=C(C=C1)C=O
• Boiling Point: 248.0 °C; 255 °C
• Colorform: Oily liquid; Colorless to pale yellow liquid
• Density: d154 1.12; 1.1191 g/cu cm at 15 °C; 1.115-1.123
• Flash Point: 116 °C (241 °F) - closed cup
• Melting Point: 0.0 °C; Mp 0 °; 0 °C; 0°C
• Physical Description: Liquid; colourless to slightly yellow liquid with a Intensely sweet, floral odou
• Description: 4-Methoxybenzaldehyde, also known as 4-anisaldehyde or p-formylanisole, belongs to the class of organic compounds known as benzoyl derivatives. These are organic compounds containing an acyl moiety of benzoic acid with the formula (C6H5CO-). 4-Methoxybenzaldehyde exists as a liquid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). 4-Methoxybenzaldehyde has been primarily detected in saliva. Within the cell, 4-methoxybenzaldehyde is primarily located in the cytoplasm. 4-Methoxybenzaldehyde is a sweet, almond, and anise tasting compound that can be found in a number of food items such as fennel, roselle, vanilla, and star anise. This makes 4-methoxybenzaldehyde a potential biomarker for the consumption of these food products.; P-methoxybenzaldehyde is a member of the class of benzaldehydes consisting of benzaldehyde itself carrying a methoxy substituent at position 4. It has a role as an insect repellent, a human urinary metabolite, a plant metabolite and a bacterial metabolite.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: 0.03 M; 4.29 mg/mL at 25 °C; In water, 4.29X10+3 mg/L at 25 °C; Insoluble in water; Miscible with ethanol, diethyl ether; very soluble in acetone, chloroform; soluble in benzene.; Soluble in 5 volumes of 5% alcohol; poorly soluble in water, glycols, glycerol; soluble in organic solvents, oils; miscible at room temperature (in ethanol)
• Synonyms: 4-anisaldehyde; 4-anisaldehyde, 1,2,3,4,5,6-(14)C6-labeled; 4-anisaldehyde, 18O-labeled; 4-anisaldehyde, formyl-(14)C-labeled; 4-methoxybenzaldehyde; anisaldehyde; p-anisaldehyde; p-methoxybenzaldehyde; para-anisaldehyde
• Vapor Density: 4.7 (Air = 1)
• Vapor Pressure: 0.03 mmHg; 3.29X10-2 mm Hg at 25 °C (extrapolated)
• PubChem Compound: 31244
• Last Modified: Nov 11 2021